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An In-Depth Technical Guide to the Physicochemical Properties of Potassium

Bis(fluorosulfonyl)azanide (KFSA)

Introduction: The Emergence of KFSA in Advanced
Energy Storage
Potassium bis(fluorosulfonyl)azanide, commonly known as KFSA or KFSI, is an inorganic salt

that has garnered significant attention within the scientific community, particularly in the field of

electrochemistry. Its chemical structure, featuring a central nitrogen atom bonded to two

fluorosulfonyl groups, gives rise to a unique combination of properties that make it a highly

promising component for next-generation energy storage systems. KFSA is increasingly

recognized for its role as a key electrolyte salt in high-performance batteries, including

potassium-ion, lithium-ion, and dual-ion systems.[1][2][3]

This guide provides a comprehensive overview of the core physicochemical properties of

KFSA, offering researchers, scientists, and drug development professionals a detailed

understanding of its characteristics. The subsequent sections will delve into its structural

features, thermal behavior, solubility, and electrochemical performance, supported by
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experimental data and established protocols. The causality behind its performance, particularly

in electrolyte applications, will be a central theme, providing not just data, but actionable

insights.

Molecular and Structural Characteristics
The fundamental properties of KFSA stem from its molecular structure. Understanding these

characteristics is the first step in appreciating its behavior in various applications.

1.1 Core Identification

Property Value Reference

Chemical Name
Potassium

bis(fluorosulfonyl)azanide
[1][4]

Synonyms
KFSI, Potassium

bis(fluorosulfonyl)imide
[1][5]

CAS Number 14984-76-0 [1][4][5]

Molecular Formula F₂KNO₄S₂ [1][6]

Molecular Weight 219.22 g/mol [1][5]

Appearance
White to off-white crystalline

powder
[1][5][7]

1.2 Crystal Structure

The solid-state structure of KFSA, like other alkali metal sulfonimide salts, is characterized by a

crystalline lattice. While a detailed crystallographic analysis for KFSA is not readily available in

the provided context, analogous compounds such as potassium

bis(trifluoromethanesulfonyl)imide (KTFSI) form layered structures with alternating cationic (K⁺)

and anionic ([N(SO₂F)₂]⁻) layers.[8] This ordered arrangement is crucial for its solid-state

properties, including its melting point and dissolution behavior. The delocalization of the

negative charge across the S-N-S backbone of the FSA⁻ anion is a key feature, contributing to

its electrochemical stability.[8]
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Thermal Properties: Stability Under Stress
The ability of an electrolyte salt to withstand temperature variations is critical for the safety and

operational range of electrochemical devices, especially in applications like molten salt

batteries.[9]

2.1 Melting Point and Thermal Decomposition

KFSA is a solid at room temperature with a well-defined melting point, though slight variations

are reported across different sources, likely due to purity levels.

Property Reported Value (°C)

Melting Point 96 - 105

(Data sourced from[1][4][5][6][7])

The thermal stability of KFSA is a significant advantage. Its resistance to thermal degradation is

typically evaluated using Thermogravimetric Analysis (TGA), which measures weight loss as a

function of temperature. While a specific decomposition temperature is not detailed in the

search results, its use in high-concentration glyme electrolytes and molten salt systems implies

high thermal stability.[10] For instance, the main thermal degradation for many electrolyte

systems occurs in the 250–400 °C range.[11] The inherent stability of the FSA⁻ anion

contributes to the overall thermal robustness of its electrolytes.[12][13]

Solubility and Electrolyte Formulation
The performance of KFSA is intrinsically linked to its ability to dissolve and form conductive

solutions. Its solubility profile allows for the creation of a wide range of electrolytes, from

conventional to highly concentrated formulations.

3.1 Solubility Profile

KFSA exhibits diverse solubility depending on the nature of the solvent, a crucial factor for

electrolyte design.
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Solvent Solubility Note

Water Soluble
Allows for the formulation of

aqueous electrolytes.[1][6]

Methanol Soluble [6]

Acetonitrile Soluble [6]

Glymes (G1, G2, G3) Soluble

Used to create both

conventional and highly

concentrated electrolytes for K-

ion batteries.[10][14]

Sulfolane Highly Soluble

Effective as an additive in

sulfolane-based electrolytes

for Li-S batteries.[2]

Dichloromethane Insoluble [6]

3.2 The Advantage of Superconcentration

A standout feature of KFSA is its ability to form "superconcentrated" or "water-in-salt" aqueous

electrolytes. For example, stable solutions with concentrations as high as 31 mol kg⁻¹ have

been prepared.[15][16] This is significant because at such high concentrations, all water

molecules are involved in hydrating the K⁺ cations, leading to a dramatic reduction in free

water activity. This phenomenon widens the electrochemical stability window of the aqueous

electrolyte, enabling higher voltage aqueous batteries.[15][16]

Electrochemical Performance
The ultimate test of an electrolyte salt is its performance within an electrochemical cell. KFSA

exhibits several desirable properties that make it a superior choice for many battery

applications.

4.1 Ionic Conductivity

Ionic conductivity is a measure of how well an electrolyte conducts ions, which is essential for

efficient battery charging and discharging. The conductivity of KFSA solutions is highly
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dependent on the solvent and concentration.

Electrolyte System Concentration (mol kg⁻¹)
Ionic Conductivity (mS
cm⁻¹) @ 25°C

KFSA in Water 20 75.3

KFSA in Water 31 43.4

KFSA in Monoglyme (G1) 2.2
High (exact value not

specified)

KFSA in Monoglyme (G1) 5.5 8.60

KFSA in Diglyme (G2) 5.6 Lower than G1 system

KFSA in Triglyme (G3) 5.6 0.89

(Data sourced from[14][15])

Causality: The high conductivity of the 20 mol kg⁻¹ aqueous KFSA solution is attributed to the

weak interaction of K⁺ ions with water molecules and the FSA⁻ anion, allowing for greater ionic

mobility.[15] In glyme-based electrolytes, the conductivity decreases with increasing glyme

chain length (G1 > G2 > G3) and increasing concentration, which corresponds to an increase

in viscosity.[14] This trade-off between concentration and ion mobility is a critical consideration

for electrolyte optimization.

4.2 Electrochemical Stability Window (ESW)

The ESW defines the voltage range within which the electrolyte remains stable without

decomposing. A wider window is essential for developing high-voltage batteries. Concentrated

electrolytes based on KFSA have demonstrated remarkable oxidative stability.

KFSA/Glyme Systems: Highly concentrated KFSA in diglyme (G2) and triglyme (G3) exhibits

high oxidation stability up to 4.7 V vs. K/K⁺.[14][17]

Aqueous Systems: Superconcentrated NaFSA-KFSA electrolytes demonstrate a potential

window of approximately 3.5 V.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubs.rsc.org/en/content/articlepdf/2020/ta/d0ta08851j
https://pubs.acs.org/doi/10.1021/acsami.2c04289
https://pubs.acs.org/doi/10.1021/acsami.2c04289
https://pubs.rsc.org/en/content/articlepdf/2020/ta/d0ta08851j
https://pubs.rsc.org/en/content/articlepdf/2020/ta/d0ta08851j
https://www.researchgate.net/publication/346746620_KFSAglyme_electrolytes_for_4_V-class_K-ion_batteries
https://pubs.acs.org/doi/10.1021/acsami.2c04289
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molten Salt Systems: A LiFSI-KFSI molten salt electrolyte was shown to be stable up to 4.2

V in a Li/LiFePO4 cell.

Trustworthiness of the System: This enhanced stability in concentrated systems is attributed to

the reduced activity of free solvent molecules. With most solvent molecules coordinated to K⁺

ions, there are fewer available to be oxidized at the cathode surface, thereby pushing the

decomposition potential to a higher voltage.[14] This self-validating principle—whereby high

salt concentration inherently protects the solvent—is a cornerstone of modern electrolyte

design.

Experimental Protocols
To ensure scientific integrity and reproducibility, the methodologies for characterizing these

properties must be robust. Below are step-by-step protocols for key experiments.

5.1 Protocol: Electrolyte Preparation

Causality: This protocol is designed to eliminate atmospheric water, which can degrade the

FSA⁻ anion and interfere with electrochemical measurements. The use of an inert-gas

glovebox is non-negotiable for producing high-quality, non-aqueous electrolytes.

Drying: Dry the KFSA salt under high vacuum at 100 °C for at least 24 hours to remove any

residual moisture.[10][17]

Inert Environment: Transfer the dried KFSA and battery-grade anhydrous solvent (e.g.,

glyme) into an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Dissolution: Slowly add the pre-weighed KFSA powder to the solvent in a volumetric flask

while stirring.

Homogenization: Continue stirring at room temperature until the salt is fully dissolved,

creating a clear, homogeneous solution.

Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

5.2 Protocol: Ionic Conductivity Measurement
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Calibration: Calibrate a benchtop ionic conductivity meter (e.g., Eutech CON2700) using

standard solutions of known conductivity.

Sample Preparation: In the glovebox, transfer a sufficient amount of the KFSA electrolyte into

the measurement cell.

Temperature Control: Place the cell in a temperature-controlled chamber and allow it to

equilibrate at the target temperature (e.g., 25 °C).

Measurement: Immerse the conductivity probe into the electrolyte, ensuring no air bubbles

are trapped, and record the stable conductivity reading.[10]

5.3 Workflow: Preparation and Characterization of a KFSA-based Electrolyte

The following diagram illustrates the logical flow from material preparation to final

electrochemical testing.
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Caption: Workflow for KFSA electrolyte preparation and analysis.

Conclusion
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Potassium bis(fluorosulfonyl)azanide is a uniquely versatile salt whose physicochemical

properties make it exceptionally well-suited for advanced electrochemical applications. Its high

thermal stability, excellent solubility in key battery solvents, and ability to form highly conductive

solutions with wide electrochemical windows are standout features. The capacity to formulate

superconcentrated electrolytes, in particular, opens new avenues for developing safer, higher-

voltage aqueous batteries. As research into next-generation energy storage continues, the

compelling and well-balanced properties of KFSA position it as a critical material for enabling

future innovations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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